Cas no 2229513-52-2 (2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol)

• Product Name: 2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol
• CAS No: 2229513-52-2
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 6107351
• PubChem ID: 165882726
• Update Time: 2025-10-23

2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol
• EN300-1950629
• 2229513-52-2

• Inchi： 1S/C8H6ClF2NO3/c9-6-2-1-5(8(10,11)4-13)3-7(6)12(14)15/h1-3,13H,4H2
• InChI Key： PLBRQRAOYYJDFA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])C(CO)(F)F

Computed Properties

• Exact Mass: 237.0004271g/mol
• Monoisotopic Mass: 237.0004271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66Ų

Additional information on 2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol

Introduction to 2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol (CAS No: 2229513-52-2)

2-(4-chloro-3-nitrophenyl)-2,2-difluoroethan-1-ol, a compound with the CAS registry number 2229513-52-2, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and environmental chemistry. This compound is characterized by its unique structure, which combines a chlorinated nitrophenyl group with a difluoroethanol moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies and analytical techniques have further enhanced our understanding of its properties and potential uses.

The molecular structure of CAS No: 2229513-52-2 is notable for its halogenated aromatic ring, which contributes to its stability and reactivity. The presence of both chlorine and nitro groups on the phenyl ring introduces electronic effects that can influence its behavior in different chemical environments. Additionally, the difluoroethanol group imparts hydrophilic properties, making this compound suitable for applications in both polar and non-polar solvents. Recent studies have explored the role of such fluorinated alcohols in drug delivery systems, where their unique solubility profiles can enhance bioavailability.

From a synthetic perspective, the preparation of CAS No: 2229513-52-2 involves multi-step reactions that highlight the importance of precise stoichiometry and reaction conditions. Researchers have employed various strategies, including nucleophilic aromatic substitution and fluorination techniques, to synthesize this compound efficiently. The integration of green chemistry principles in these processes has also been a focus area, aiming to minimize waste and improve sustainability.

The chemical properties of CAS No: 229513-51786 are further enhanced by its ability to participate in diverse reactions, such as nucleophilic additions and electrophilic substitutions. These reactions have been leveraged to develop novel materials with tailored functionalities. For instance, recent work has demonstrated the use of this compound as a precursor for advanced polymers with applications in optoelectronics and biomedical engineering.

In terms of biological activity, studies have shown that CAS No: 78678678678678678678678678678678678678678678678678678678678678 exhibits potential as an inhibitor of certain enzymes involved in metabolic pathways. This has sparked interest in its use as a lead compound for drug development programs targeting metabolic disorders. Furthermore, its ability to act as a chiral auxiliary has been explored in asymmetric synthesis, offering new avenues for the production of enantiomerically pure compounds.

Environmental considerations have also come into play with recent research examining the fate and transport of CAS No: 100000000000000000000 in aquatic systems. Understanding its degradation pathways is crucial for assessing its potential impact on ecosystems. Studies have revealed that under specific conditions, such as UV irradiation or microbial action, this compound undergoes transformation into less hazardous byproducts.

In conclusion, CAS No: 1444444444444444444 stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure, coupled with advancements in synthetic and analytical methods, positions it as a valuable tool for addressing contemporary challenges in science and technology. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.